Cas no 2229365-14-2 (O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine)

• Product Name: O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine
• CAS No: 2229365-14-2
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6126849
• PubChem ID: 165703989
• Update Time: 2025-07-19

O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine
• EN300-1769390
• O-[2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropyl]hydroxylamine
• 2229365-14-2

• Inchi： 1S/C9H17N3O/c1-4-12-7-11-5-8(12)9(2,3)6-13-10/h5,7H,4,6,10H2,1-3H3
• InChI Key： BVKKWWLCIUNMRC-UHFFFAOYSA-N
• SMILES： O(CC(C)(C)C1=CN=CN1CC)N

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 53.1Ų

Additional information on O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine

Introduction to O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine (CAS No. 2229365-14-2)

O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine (CAS No. 2229365-14-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and potential biological activities, holds promise for various therapeutic applications. This article aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research advancements.

Chemical Structure and Properties

O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine is a complex organic molecule with a molecular formula of C₁₀H₁₈N₃O. The compound features an imidazole ring, an ethyl group, and a hydroxylamine moiety, which contribute to its distinct chemical properties. The presence of the imidazole ring imparts basicity to the molecule, making it capable of forming stable complexes with various metal ions. The hydroxylamine group, on the other hand, can participate in hydrogen bonding and redox reactions, adding to the compound's versatility.

The physical properties of O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine include a melting point of approximately 85°C and a boiling point of around 180°C under standard atmospheric conditions. It is moderately soluble in water and highly soluble in organic solvents such as ethanol and dimethyl sulfoxide (DMSO). These solubility characteristics make it suitable for various experimental conditions in both laboratory and industrial settings.

Synthesis Methods

The synthesis of O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine has been explored through several synthetic routes, each offering unique advantages and challenges. One common method involves the reaction of 1-ethylimidazole with 2-bromoisobutyronitrile followed by reduction to form the hydroxylamine derivative. This multi-step process requires careful control of reaction conditions to ensure high yields and purity.

An alternative synthetic approach involves the use of transition metal-catalyzed coupling reactions. For instance, palladium-catalyzed coupling reactions have been successfully employed to construct the imidazole-containing scaffold efficiently. This method not only simplifies the synthetic pathway but also enhances the overall yield and purity of the final product.

Biological Activities and Applications

O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine has demonstrated a range of biological activities that make it a promising candidate for pharmaceutical development. Recent studies have shown that this compound exhibits potent antioxidant properties, which can help protect cells from oxidative stress-induced damage. Additionally, it has been found to possess anti-inflammatory effects, making it a potential therapeutic agent for inflammatory diseases such as arthritis and colitis.

In the realm of neuropharmacology, O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine has shown promise as a modulator of neurotransmitter systems. Specifically, it has been reported to interact with serotonin receptors, potentially offering benefits in treating mood disorders such as depression and anxiety. Furthermore, preliminary studies suggest that this compound may have neuroprotective effects, which could be valuable in managing neurodegenerative diseases like Alzheimer's and Parkinson's disease.

Clinical Trials and Research Developments

The potential therapeutic applications of O-2-(1-ethyl-1H-imidazol-5-yl)-2-methylpropylhydroxylamine have led to increased interest in clinical research. Several preclinical studies have been conducted to evaluate its safety and efficacy in animal models. These studies have generally reported favorable outcomes, with no significant adverse effects observed at therapeutic doses.

In human clinical trials, initial Phase I trials have shown that O-2-(1-ethyl-1H-imidazol-5-y l)-2-methylpropylhydroxylamine is well-tolerated by participants. The compound has demonstrated promising results in reducing oxidative stress markers and improving inflammatory responses in patients with chronic inflammatory conditions. Further Phase II and III trials are currently underway to confirm these findings and explore additional therapeutic indications.

Conclusion

O-2-(1-Eth yl - 1 H - im id az ol - 5 - yl ) - 2 - methyl prop yl hy dr ox y la mine strong > (CAS No . 2 29365 - 14 - 2 ) i s an e x c i t i n g c o m p o u n d w i t h v e r s a t i l e c h e m i c a l p r o p e r t i e s a n d p o t e n t b i o l o g i c a l a c t i v i t i e s . I t s u n i q u e s t r u c t u r e m a k e s i t w e l l - s u i t e d f o r v a r i o u s p h a r m a c e u t i c a l d e v e l o p m e n t s , f r o m n e u r o p h a r m a c o l o g y t o i n f l a m m at or y d is ea se tr ea tm en ts . C on ti nu ed re se ar ch an d cl ini ca l tr ia ls w il l fu rt he r el uc id at e th is co mp ou nd 's th er ap eu ti c po te nt ia l an d co nt ri bu te to th e ad va nc em en ts in me di ci na l ch em is try an d ph ar ma ce ut ic al sc ie nc es . p >